97-08-5

4-Chloro-3-nitrobenzenesulfonyl chloride

In Stock

• CAS RN:
• 97-08-5

• Formula:
• C6H3Cl2NO4S

• InChI:
• InChI=1S/C6H3Cl2NO4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H

• InChIKey:
• SEWNAJIUKSTYOP-UHFFFAOYSA-N

• 4-Chloro-3-nitrobenzenesulfonyl chloride is a useful research compound. Its molecular formula is C6H3Cl2NO4S and its molecular weight is 256.06 g/mol. The purity is usually 95%.

2-Chloro-3,3-dimethyl-2-(2,2,2-trichloroethyl)cyclobutan-1-one

• CAS RN:
• 68697-08-5

• Formula:
• C8H10Cl4O

• InChI:
• InChI=1S/C8H10Cl4O/c1-6(2)3-5(13)7(6,9)4-8(10,11)12/h3-4H2,1-2H3

• InChIKey:
• GLLMIUIANSGZAY-UHFFFAOYSA-N

• 2-Chloro-3,3-dimethyl-2-(2,2,2-trichloroethyl)cyclobutan-1-one is a useful research compound. Its molecular formula is C8H10Cl4O and its molecular weight is 264.0 g/mol. The purity is usually 95%.

2-Methoxyethyl 4-hydroxybenzoate

• CAS RN:
• 84697-08-5

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-13-6-7-14-10(12)8-2-4-9(11)5-3-8/h2-5,11H,6-7H2,1H3

• InChIKey:
• GZIBHKMXDFJXQY-UHFFFAOYSA-N

• 2-Methoxyethyl 4-hydroxybenzoate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.

(4-Pyridin-4-yl-phenyl)-acetic acid

In Stock

• CAS RN:
• 55397-08-5

• Formula:
• C13H11NO2

• InChI:
• InChI=1S/C13H11NO2/c15-13(16)9-10-1-3-11(4-2-10)12-5-7-14-8-6-12/h1-8H,9H2,(H,15,16)

• InChIKey:
• GJIXKSPODUBJOL-UHFFFAOYSA-N

• (4-Pyridin-4-yl-phenyl)-acetic acid is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.

(2E)-N-(butan-2-yl)-3-(2,6-dichlorophenyl)prop-2-enamide

In Stock

• CAS RN:
• 547697-08-5

• Formula:
• C13H15Cl2NO

• InChI:
• InChI=1S/C13H15Cl2NO/c1-3-9(2)16-13(17)8-7-10-11(14)5-4-6-12(10)15/h4-9H,3H2,1-2H3,(H,16,17)/b8-7+

• InChIKey:
• CSCRCRSRIZVFOR-BQYQJAHWSA-N

• (2E)-N-(butan-2-yl)-3-(2,6-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H15Cl2NO and its molecular weight is 272.17. The purity is usually 95%.

3-[(4-chlorophenyl)sulfonyl]-N-(1-phenylethyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

Usually In Stock

• CAS RN:
• 872197-08-5

• Formula:
• C23H18ClN5O2S

• InChI:
• InChI=1S/C23H18ClN5O2S/c1-15(16-7-3-2-4-8-16)25-21-19-9-5-6-10-20(19)29-22(26-21)23(27-28-29)32(30,31)18-13-11-17(24)12-14-18/h2-15H,1H3,(H,25,26)

• InChIKey:
• RMTXKUPRIMRWFU-UHFFFAOYSA-N

• 3-[(4-chlorophenyl)sulfonyl]-N-(1-phenylethyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C23H18ClN5O2S and its molecular weight is 463.94. The purity is usually 95%.

N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

In Stock

• CAS RN:
• 872597-08-5

• Formula:
• C21H18FN5O3S

• InChI:
• InChI=1S/C21H18FN5O3S/c22-14-7-5-13(6-8-14)19(29)24-17-18(23)25-21(26-20(17)30)31-11-16(28)27-10-9-12-3-1-2-4-15(12)27/h1-8H,9-11H2,(H,24,29)(H3,23,25,26,30)

• InChIKey:
• MOTIMPPUIGTAGL-UHFFFAOYSA-N

• N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.

ethyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

In Stock

• CAS RN:
• 877797-08-5

• Formula:
• C20H22ClN5O4

• InChI:
• InChI=1S/C20H22ClN5O4/c1-4-30-15(27)11-26-18(28)16-17(23(3)20(26)29)22-19-24(9-12(2)10-25(16)19)14-7-5-13(21)6-8-14/h5-8,12H,4,9-11H2,1-3H3

• InChIKey:
• LTPJTHXITUXLBB-UHFFFAOYSA-N

• Ethyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C20H22ClN5O4 and its molecular weight is 431.88. The purity is usually 95%.

6-acetoxy-5-chloro-5,6-dihydrothymine

• CAS RN:
• 107097-08-5

• Formula:
• C7H9ClN2O4

• 6-acetoxy-5-chloro-5,6-dihydrothymine, also known as 6-acetoxy-5-chloro-5,6-dihydrothymine, is a useful research compound. Its molecular formula is C7H9ClN2O4 and its molecular weight is 221. The purity is usually 95%.

7-Amino-1,2,3,4-tetrahydroquinoline-1-carboxamide

In Stock

• CAS RN:
• 1250297-08-5

• Formula:
• C10H13N3O

• InChI:
• InChI=1S/C10H13N3O/c11-8-4-3-7-2-1-5-13(10(12)14)9(7)6-8/h3-4,6H,1-2,5,11H2,(H2,12,14)

• InChIKey:
• OLFJDPOCFXGWJU-UHFFFAOYSA-N

• 7-Amino-1,2,3,4-tetrahydroquinoline-1-carboxamide is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(benzo[d][1,3]dioxol-5-yl)methanone

In Stock

• CAS RN:
• 1797697-08-5

• Formula:
• C18H17N7O3

• InChI:
• InChI=1S/C18H17N7O3/c26-18(13-1-2-14-15(9-13)28-12-27-14)24-7-5-23(6-8-24)16-3-4-17(22-21-16)25-11-19-10-20-25/h1-4,9-11H,5-8,12H2

• InChIKey:
• FLAKTECIAGSBBC-UHFFFAOYSA-N

• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(benzo[d][1,3]dioxol-5-yl)methanone is a useful research compound. Its molecular formula is C18H17N7O3 and its molecular weight is 379.38. The purity is usually 95%.

2-(2,3-Dihydro-1-benzofuran-3-yl)propan-1-ol

Usually In Stock

• CAS RN:
• 2248297-08-5

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,8,10,12H,6-7H2,1H3

• InChIKey:
• OUVYBHZURRUONE-UHFFFAOYSA-N

• 2-(2,3-Dihydro-1-benzofuran-3-yl)propan-1-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.231. The purity is usually 95%.

1-(Furan-3-yl)-2-(pyrido[2,3-d]pyrimidin-4-ylamino)-1-thiophen-2-ylethanol

Usually In Stock

• CAS RN:
• 2379997-08-5

• Formula:
• C17H14N4O2S

• InChI:
• InChI=1S/C17H14N4O2S/c22-17(12-5-7-23-9-12,14-4-2-8-24-14)10-19-16-13-3-1-6-18-15(13)20-11-21-16/h1-9,11,22H,10H2,(H,18,19,20,21)

• InChIKey:
• NQVDCQGWFMCWEX-UHFFFAOYSA-N

• 1-(Furan-3-yl)-2-(pyrido[2,3-d]pyrimidin-4-ylamino)-1-thiophen-2-ylethanol is a useful research compound. Its molecular formula is C17H14N4O2S and its molecular weight is 338.39. The purity is usually 95%.

6-Chloro-2-methyl-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 2418597-08-5

• Formula:
• C18H18ClN3O2

• InChI:
• InChI=1S/C18H18ClN3O2/c1-11-13(7-9-15(19)20-11)18(24)21-14-8-10-16(23)22-17(14)12-5-3-2-4-6-12/h2-7,9,14,17H,8,10H2,1H3,(H,21,24)(H,22,23)/t14-,17+/m1/s1

• InChIKey:
• RKPOYRNVHGGXJH-PBHICJAKSA-N

• 6-Chloro-2-methyl-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H18ClN3O2 and its molecular weight is 343.81. The purity is usually 95%.

N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019097-08-5

• Formula:
• C18H14FN5OS

• InChI:
• InChI=1S/C18H14FN5OS/c1-23-14(8-10-21-23)17(25)24(11-12-5-2-3-9-20-12)18-22-16-13(19)6-4-7-15(16)26-18/h2-10H,11H2,1H3

• InChIKey:
• JHKKUFSOGRSIFQ-UHFFFAOYSA-N

• N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H14FN5OS and its molecular weight is 367.4 g/mol. The purity is usually 95%.